Cas no 2969-81-5 (ethyl 4-bromobutanoate)

Ethyl 4-bromobutanoate is a versatile brominated ester offering excellent solubility in common organic solvents and relatively high thermal stability. Its moderate reactivity facilitates participation in various chemical reactions, including nucleophilic substitution and condensation processes, while minimizing unwanted side reactions due to its stable molecular structure.

ethyl 4-bromobutanoate structure

Product name:ethyl 4-bromobutanoate

CAS No:2969-81-5

MF:C₆H₁₁O₂Br

MW:195.05434

MDL:MFCD00000259

CID:43642

PubChem ID:24850193

ethyl 4-bromobutanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-bromobutyrate
- 4-BROMOBUTYRIC ACID ETHYL ESTER
- 4-BROMO-N-BUTYRIC ACID ETHYL ESTER
- ETHYL 4-BROMO-N-BUTYRATE
- ETHYL GAMMA-BROMO-N-BUTYRATE
- ETHYL G-BROMOBUTYRATE
- GAMMA-BROMOBUTYRIC ACID ETHYL ESTER
- 4-Bromobutanoic acid, ethyl ester
- BrCH2CH2CH2C(O)OC2H5
- Butanoic acid, 4-bromo-, ethyl ester
- Ethyl gamma-bromobutyrate
- Ethyl 4-bromobutanoic acid
- 1-Bromo-3-(carboethoxy)propane
- 3-(Ethoxycarbonyl)propyl bromide
- Butyric acid, 4-bromo-, ethyl ester
- 4-Bromobutanoic acid ethyl
- 4-Bromobutyric acid ethyl
- ethyl 4-bromobutanoate
- Ethyl-4-bromo butanoate
- ethyl-4-bromobutyrate
- 1-bromo-3-carboethoxypropane
- 4-bromobutylic acid ethyl ester
- AI3-36601
- FT-0617879
- F11167
- BP-12819
- ethyl-4-bromobutanoate
- EZ8TY5JSD5
- ethyl 4-bromobutanate
- 4-bromobutanoic acid ethyl ester
- 4-Bromo-butyric acid ethyl ester
- ethyl 4- bromobutyrate
- NSC-133462
- 4-bromobutanoate ethyl ester
- ethyl4-bromobutyrate
- NSC 133462
- ethyl 4bromobutyrate
- Ethyl .gamma.-bromobutyrate
- B0999
- STR05803
- F0001-0919
- Ethyl 4-bromobutanoate #
- AM84904
- MFCD00000259
- 2969-81-5
- EINECS 221-005-6
- ethyl-4-bromo-butyrate
- Ethyl 4-bromobutyrate, 95%
- FT-0626276
- SCHEMBL85568
- DTXSID80183845
- ethyl4-bromobutanoate
- XBPOBCXHALHJFP-UHFFFAOYSA-
- B-5800
- EN300-43960
- NSC133462
- AKOS005066835
- ethyl 4-bromo-butyrate
- BP-31132
- InChI=1/C6H11BrO2/c1-2-9-6(8)4-3-5-7/h2-5H2,1H3
- CS-W020133
- NS00022005
- DB-029752
- MDL： MFCD00000259
- Inchi： InChI=1S/C6H11BrO2/c1-2-9-6(8)4-3-5-7/h2-5H2,1H3
- InChI Key： XBPOBCXHALHJFP-UHFFFAOYSA-N
- SMILES： O=C(OCC)CCCBr
- BRN： 1749700

Computed Properties

Exact Mass: 193.99424g/mol
Surface Charge: 0
XLogP3: 1.5
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 193.99424g/mol
Monoisotopic Mass: 193.99424g/mol
Topological Polar Surface Area: 26.3Å²
Heavy Atom Count: 9
Complexity: 83.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: Not available
Density: 1.363 g/mL at 25 °C(lit.)
Boiling Point: 200°C(lit.)
Flash Point: Fahrenheit: 195.8 ° f < br / > Celsius: 91 ° C < br / >
Refractive Index: n20/D 1.456(lit.)
Water Partition Coefficient: Insoluble
PSA: 26.30000
LogP: 1.72460
Sensitiveness: Sensitive to light
Solubility: Slightly soluble in water

ethyl 4-bromobutanoate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：2929
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S37/39
FLUKA BRAND F CODES：8-19
Hazardous Material Identification：
HazardClass：3
Packing Group：I; II
Hazard Level：6.1
Safety Term：6.1
Packing Group：I; II
PackingGroup：III
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
Risk Phrases：R22; R36/37/38

ethyl 4-bromobutanoate Customs Data

HS CODE：2915900090
Customs Data：

China Customs Code:
2915900090

Overview:

2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

ethyl 4-bromobutanoate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB116471-500 g	Ethyl 4-bromobutyrate, 98%; .	2969-81-5	98%	500g	€118.40	2022-06-03
Oakwood	139400-25g	Ethyl 4-bromobutyrate	2969-81-5	98%	25g	$22.00	2024-07-19
TRC	E900290-25g	Ethyl 4-Bromobutanoate	2969-81-5		25g	$ 51.00	2023-09-07
Chemenu	CM252002-1000g	Ethyl 4-bromobutyrate	2969-81-5	98%	1000g	$55	2023-02-02
Enamine	EN300-43960-0.1g	ethyl 4-bromobutanoate	2969-81-5	95%	0.1g	$19.0	2023-07-08
Enamine	EN300-43960-1.0g	ethyl 4-bromobutanoate	2969-81-5	95%	1.0g	$26.0	2023-07-08
Fluorochem	139400-50g	Ethyl 4-bromobutyrate	2969-81-5	95%	50g	￡18.00	2022-02-28
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	167118-50G	ethyl 4-bromobutanoate	2969-81-5	95%	50G	￥557.58	2022-02-24
TRC	E900290-100g	Ethyl 4-Bromobutanoate	2969-81-5		100g	$ 109.00	2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E106908-500g	ethyl 4-bromobutanoate	2969-81-5	95%	500g	¥434.90	2023-09-03